molecular formula C13H12N2O B1510207 4-(2-Cyano-3-oxopentyl)benzonitrile

4-(2-Cyano-3-oxopentyl)benzonitrile

Cat. No.: B1510207
M. Wt: 212.25 g/mol
InChI Key: RJGPAZWFWOJMAA-UHFFFAOYSA-N
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Description

4-(2-Cyano-3-oxopentyl)benzonitrile is a useful research compound. Its molecular formula is C13H12N2O and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O

Molecular Weight

212.25 g/mol

IUPAC Name

4-(2-cyano-3-oxopentyl)benzonitrile

InChI

InChI=1S/C13H12N2O/c1-2-13(16)12(9-15)7-10-3-5-11(8-14)6-4-10/h3-6,12H,2,7H2,1H3

InChI Key

RJGPAZWFWOJMAA-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(CC1=CC=C(C=C1)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a hydrogenation reactor was charged with 4-(2-cyano-3-oxopent-1-enyl)benzonitrile (24) (20 g, 95.1 mmol), Pd/C (2 g, 10%, wet), MeOH (100 ml) and MeCN (100 ml). The mixture was stirred at 25° C. under 50 psi hydrogen for 2 h until absorption of hydrogen was stopped. The mixture was filtered through a celite pad to remove catalyst. It was concentrated under reduced pressure to give product 25 (20 g, 99%) as an oil. The product was directly used for the next step reaction without further purification.
Name
4-(2-cyano-3-oxopent-1-enyl)benzonitrile
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
2 g
Type
catalyst
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
99%

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